Laetevirenol A
Overview
Description
Laetevirenol A is a natural product found in Parthenocissus laetevirens with data available.
Scientific Research Applications
Antioxidative Properties
Laetevirenol A has been identified for its potential antioxidative properties. Research has discovered stilbene oligomers, including Laetevirenol A, from Parthenocissus laetevirens, which exhibited significant antioxidant activities. This finding suggests that Laetevirenol A could play a role in the antioxidative defense system of the plant. This antioxidative property indicates potential pharmacological applications in diseases mediated by singlet oxygen and other oxidative stressors (He, Wu, Pan, Jiang, 2008).
Synthesis Research
In the field of synthetic chemistry, the first complete synthesis of Laetevirenol A has been performed. This synthesis involved a nine-step process, highlighting the compound's complex structure and indicating potential for further chemical exploration. Such synthetic studies are crucial for understanding the compound's structure and potential modifications for medicinal applications (Choi, Kim, Heo, 2012).
properties
Product Name |
Laetevirenol A |
|---|---|
Molecular Formula |
C28H20O6 |
Molecular Weight |
452.5 g/mol |
IUPAC Name |
(4S,5S)-5-(3,5-dihydroxyphenyl)-4-(4-hydroxyphenyl)-4,5-dihydroacephenanthrylene-1,3,9-triol |
InChI |
InChI=1S/C28H20O6/c29-16-4-1-13(2-5-16)25-24(15-7-18(31)10-19(32)8-15)21-9-14-3-6-17(30)11-20(14)26-22(33)12-23(34)28(25)27(21)26/h1-12,24-25,29-34H/t24-,25+/m0/s1 |
InChI Key |
IOZHXVGEYABNFO-LOSJGSFVSA-N |
Isomeric SMILES |
C1=CC(=CC=C1[C@@H]2[C@H](C3=C4C2=C(C=C(C4=C5C=C(C=CC5=C3)O)O)O)C6=CC(=CC(=C6)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C2C(C3=C4C2=C(C=C(C4=C5C=C(C=CC5=C3)O)O)O)C6=CC(=CC(=C6)O)O)O |
synonyms |
laetevirenol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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